Cas no 1261789-47-2 (4'-Difluoromethoxy-2,4,5-trichlorobiphenyl)

• Product Name: 4'-Difluoromethoxy-2,4,5-trichlorobiphenyl
• CAS No: 1261789-47-2
• MF: C₁₃H₇Cl₃F₂O
• MW: 323.549887895584
• CID: 4997560
• Update Time: 2025-06-10

4'-Difluoromethoxy-2,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Difluoromethoxy-2,4,5-trichlorobiphenyl

• Inchi： 1S/C13H7Cl3F2O/c14-10-6-12(16)11(15)5-9(10)7-1-3-8(4-2-7)19-13(17)18/h1-6,13H
• InChI Key： PDKXWOBYISACCK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(=CC=1)OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 7
• Topological Polar Surface Area: 9.2

Additional information on 4'-Difluoromethoxy-2,4,5-trichlorobiphenyl

Introduction to 4'-Difluoromethoxy-2,4,5-trichlorobiphenyl (CAS No. 1261789-47-2) in Modern Chemical Research

The compound 4'-Difluoromethoxy-2,4,5-trichlorobiphenyl (CAS No. 1261789-47-2) represents a significant advancement in the field of specialized organic chemistry, particularly within the domain of polychlorinated biphenyl derivatives. This molecule, characterized by its intricate structural framework featuring both fluoromethoxy and trichloro substituents on a biphenyl core, has garnered considerable attention due to its unique electronic and photophysical properties. The strategic placement of these functional groups imparts distinct reactivity and stability, making it a valuable candidate for various applications ranging from material science to pharmaceutical research.

In recent years, the exploration of halogenated biphenyls has intensified as researchers seek novel compounds with tailored properties for optoelectronic devices, agrochemical formulations, and advanced material synthesis. The presence of multiple chlorine atoms at specific positions (positions 2, 4, and 5) on the biphenyl ring enhances the electron-withdrawing effect, which can modulate the compound's solubility, melting point, and interaction with biological systems. Concurrently, the introduction of a difluoromethoxy group at the 4'-position introduces both electron-donating and steric influences, further fine-tuning its chemical behavior. This balance of electron distribution makes 4'-Difluoromethoxy-2,4,5-trichlorobiphenyl particularly interesting for studying charge transport mechanisms in organic semiconductors.

Recent studies have highlighted the potential of this compound in developing novel organic light-emitting diodes (OLEDs). The chlorine substituents contribute to strong intermolecular interactions, facilitating efficient exciton formation and emission. Meanwhile, the fluoromethoxy group enhances thermal stability and prevents unwanted side reactions during device fabrication. Researchers at leading institutions have demonstrated that thin films of 4'-Difluoromethoxy-2,4,5-trichlorobiphenyl exhibit superior performance in blue-light emission compared to its unsubstituted analogues. This finding underscores its promise as a building block for high-efficiency OLEDs capable of covering the full visible spectrum.

Beyond optoelectronics, this compound has shown promise in environmental monitoring applications. Its high lipophilicity allows it to accumulate in aquatic organisms, making it a useful probe for assessing bioaccumulation risks associated with halogenated aromatic compounds. Additionally, its stability under various environmental conditions ensures reliable detection in field studies. A notable research initiative has focused on utilizing 4'-Difluoromethoxy-2,4,5-trichlorobiphenyl as a reference standard for calibrating analytical techniques used in toxicological screenings. The compound's well-characterized structure and predictable behavior make it an ideal candidate for validating detection limits and ensuring accuracy in environmental samples.

The synthesis of 4'-Difluoromethoxy-2,4,5-trichlorobiphenyl presents unique challenges due to the delicate balance required between introducing fluorine and chlorine substituents without compromising yield or purity. Advanced synthetic methodologies have been developed to achieve this goal efficiently. For instance, palladium-catalyzed cross-coupling reactions combined with nucleophilic aromatic substitution have enabled precise functionalization at desired positions on the biphenyl core. These techniques not only enhance synthetic efficiency but also minimize byproduct formation—a critical factor for industrial-scale production.

From a pharmaceutical perspective, derivatives of biphenyls with halogenated and methoxy-functionalized structures have been extensively studied for their potential biological activity. While 4'-Difluoromethoxy-2,4,5-trichlorobiphenyl itself may not exhibit direct pharmacological effects at low concentrations due to its non-biodegradable nature as an intermediate or ligand precursor rather than an active drug itself., its structural motifs inspire further drug design efforts by providing scaffolds that can be modified to target specific biological pathways more directly through additional derivatization steps.. Researchers are exploring modifications such as introducing nitrogen-containing heterocycles or altering substitution patterns to enhance binding affinity towards therapeutic targets like kinase inhibitors or G-protein coupled receptors (GPCRs).

The growing demand for sustainable materials has also spurred interest in developing environmentally benign alternatives to traditional chlorinated biphenyls without sacrificing performance characteristics essential for modern applications.. One innovative approach involves replacing chlorine atoms with less toxic elements such as bromine while maintaining key electronic properties through strategic positioning.. Such modifications aim not only reduce ecological impact but also improve processability during manufacturing.. Preliminary results indicate that certain brominated analogues retain excellent charge transport capabilities while exhibiting reduced persistence in natural systems.. This aligns perfectly with global efforts toward greener chemistry principles by promoting responsible chemical stewardship throughout product lifecycle management.

In conclusion,4'-Difluoromethoxy-2',4',5'-trichlorobiphenyl (CAS No..1261789-47-2) stands out as a versatile compound with broad applicability across multiple scientific disciplines.. Its unique structural features enable innovative solutions in optoelectronic devices environmental monitoring material science pharmaceutical research.. As research continues to uncover new possibilities enabled by this molecule further refinements should expand its utility even beyond current expectations.. By leveraging cutting-edge synthetic techniques coupled with interdisciplinary collaboration scientists can unlock next-generation applications that push boundaries while adhering strict safety standards ensuring long-term viability both academically industrially socially responsible manner..